Cas no 210169-57-6 ((S)-(-)-DM-SEGPHOS(regR))

• Product Name: (S)-(-)-DM-SEGPHOS(regR)
• CAS No: 210169-57-6
• MF: C₄₆H₄₄O₄P₂
• MW: 722.786694526672
• MDL: MFCD09753008
• CID: 242210
• PubChem ID: 253659921
• Update Time: 2025-04-19

(S)-(-)-DM-SEGPHOS(regR) Chemical and Physical Properties

Names and Identifiers

• Phosphine,(4S)-[4,4'-bi-1,3-benzodioxole]-5,5'-diylbis[bis(3,5-dimethylphenyl)- (9CI)
• (S)-(-)-DM-SEGPHOS®
• (S)-(-)-DM-SEGPHOS(regR)
• (S)-(-)-5,5-Bis[di(3,5-xylyl)phosphino]-4,4-bi-1,3-benzodioxole
• (S)-(-)-DM-SEGPHOS(regR) (S)-(-)-DM-SEGPHOS®
• (S)-(-)-DM-SEGPHOS?
• (S)-(-)-4,4'-Bis[di(3,5-xylyl)phosphino]-3,3'-bi(1,2-methylenedioxybenzene)
• (S)-(-)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
• (S)-(-)-DM-SEGPHOS&reg
• (S)-DM-SEGPHOS
• (R)-DM-SEGPHOS
• (R)-(+)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
• 5,5'-bis(bis(3,5-dimethylphenyl)phosphanyl)-4,4'-bibenzo[d][1,3]dioxole
• (R)-DM-SEGPHOS®
• (S)-DM-SEGPHOS®
• (R)-DM-SEGPHOS(R)
• XJJVPYMFHXMROQ-UHFFFAOYSA-N
• (R)-(+)-DM-SEGPHOS(regR)
• D4498
• D4499
• 4,4'-Bi[5-[bis(3,

• MDL： MFCD09753008
• Inchi： 1S/C46H44O4P2/c1-27-13-28(2)18-35(17-27)51(36-19-29(3)14-30(4)20-36)41-11-9-39-45(49-25-47-39)43(41)44-42(12-10-40-46(44)50-26-48-40)52(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h9-24H,25-26H2,1-8H3
• InChI Key： XJJVPYMFHXMROQ-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)OCO3)OCO2

Computed Properties

• Exact Mass: 722.27100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 989
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Not available
• Melting Point: 256-261 °C
• PSA: 64.10000
• LogP: 8.79460
• Sensitiveness: Sensitive to light and air and humidity
• Optical Activity: [α]20/D -61°, c = 0.1 in chloroform

(S)-(-)-DM-SEGPHOS(regR) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Catalysts and Inorganic Chemicals Catalysts